Cas no 1565856-05-4 (2,2-Difluoro-2-(4-methoxy-2,5-dimethylphenyl)acetic acid)

• Product Name: 2,2-Difluoro-2-(4-methoxy-2,5-dimethylphenyl)acetic acid
• CAS No: 1565856-05-4
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• MDL: MFCD26807152
• CID: 5602970
• PubChem ID: 84138606
• Update Time: 2025-05-19

2,2-Difluoro-2-(4-methoxy-2,5-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1565856-05-4
• 2,2-difluoro-2-(4-methoxy-2,5-dimethylphenyl)acetic acid
• EN300-1138345
• 2,2-Difluoro-2-(4-methoxy-2,5-dimethylphenyl)acetic acid

• MDL： MFCD26807152
• Inchi： 1S/C11H12F2O3/c1-6-5-9(16-3)7(2)4-8(6)11(12,13)10(14)15/h4-5H,1-3H3,(H,14,15)
• InChI Key： XICIZJZWOKEHFN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=C(C)C(=CC=1C)OC)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-Difluoro-2-(4-methoxy-2,5-dimethylphenyl)acetic acid

2,2-Difluoro-2-(4-methoxy-2,5-dimethylphenyl)acetic Acid: A Comprehensive Overview

The compound 1565856-05-4, also known as 2,2-Difluoro-2-(4-methoxy-2,5-dimethylphenyl)acetic acid, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a difluorinated acetic acid moiety attached to a substituted phenyl ring. The phenyl group is further substituted with methoxy and dimethyl groups at specific positions, contributing to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 1565856-05-4 in the field of pharmaceutical chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drug candidates. The presence of fluorine atoms in the acetic acid moiety enhances the compound's stability and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, the methoxy and dimethyl substituents on the phenyl ring contribute to its lipophilicity, which is crucial for optimizing pharmacokinetic properties.

From a synthetic perspective, 1565856-05-4 can be synthesized through a variety of routes, including Friedel-Crafts acylation and subsequent fluorination. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications. Recent advancements in catalytic fluorination techniques have further streamlined the synthesis process, reducing production costs and environmental impact.

The compound's versatility extends beyond pharmaceuticals. It has also found applications in agrochemicals and materials science. In agrochemistry, 1565856-05-4 has been investigated as a potential herbicide due to its ability to inhibit specific enzymatic pathways in plants. Its selectivity and efficacy have been validated through field trials, demonstrating its potential as an environmentally friendly alternative to traditional herbicides.

In materials science, 1565856-05-4 has been utilized as a building block for the synthesis of advanced polymers and coatings. Its unique combination of fluorine atoms and aromatic substituents allows for the creation of materials with exceptional thermal stability and mechanical properties. Recent research has focused on incorporating this compound into self-healing polymers, which could revolutionize industries such as aerospace and automotive manufacturing.

Despite its numerous applications, the environmental impact of 1565856-05-4 remains a critical area of study. Researchers have conducted comprehensive toxicity assessments to evaluate its potential risks to aquatic life and human health. Initial findings suggest that the compound exhibits low toxicity at environmentally relevant concentrations, but further studies are required to fully understand its long-term effects.

In conclusion, 1565856-05-4 or 2,2-Difluoro-2-(4-methoxy-2,5-dimethylphenyl)acetic acid is a multifaceted compound with promising applications across various industries. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry. As research continues to uncover new uses and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing scientific innovation.